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Compound of Interest

Compound Name: L-(-)-Neopterin

cat. No.: B1678176

L-(-)-Neopterin: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

L-(-)-Neopterin, a catabolic product of guanosine triphosphate (GTP), is a pteridine derivative
that serves as a crucial biomarker for the activation of the cellular immune system.[1] Produced
primarily by human macrophages upon stimulation by interferon-gamma (IFN-y), its levels in
bodily fluids provide valuable insights into the pro-inflammatory immune status.[2] This
technical guide provides an in-depth overview of the fundamental properties, structure,
biosynthesis, and analytical methodologies pertaining to L-(-)-Neopterin, tailored for
professionals in research and drug development.

Core Properties and Structure

L-(-)-Neopterin is a heterocyclic compound with a pyrazino[2,3-d]pyrimidine ring system. Its
structure is characterized by a 2-amino-4-oxo-3,4-dihydropteridine core substituted with a
(1S,2R)-1,2,3-trihydroxypropyl side chain at position 6.

Table 1: Physicochemical Properties of L-(-)-Neopterin
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Property Value Reference(s)
2-amino-6-[(1S,2R)-1,2,3-

IUPAC Name trihydroxypropyl]-3H-pteridin-4-  [2]
one

Synonyms L-erythro-Neopterin

CAS Number 2277-43-2

Chemical Formula CoH11N504 [2]

Molecular Weight 253.21 g/mol [2]

Appearance Yellowish solid [3]
Practically insoluble in water
approx. 0.005 g/100 g at

Solubility (app g J [3]
22°C). Soluble in 0.05 M
NaOH.

Melting Point Data not readily available.

Table 2: Spectroscopic Properties of L-(-)-Neopterin

Spectroscopic
Technique

Wavelength/Shift

Details

Reference(s)

UV-Vis Absorption

Amax = 254 nm, 360

nm

In neutral buffer.

Fluorescence

Excitation: 353 nm,

Emission: 438 nm

Native fluorescence.

[2]

1H NMR (Predicted)

13C NMR (Predicted)

See Figure 2 for
predicted chemical
shifts.

D20, 300 MHz.

Mass Spectrometry

[M+H]* = 254.0885

High-resolution mass

spectrometry data.

[4]
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Biosynthesis of L-(-)-Neopterin

The biosynthesis of L-(-)-Neopterin is a critical arm of the tetrahydrobiopterin (BH4) synthesis
pathway, originating from guanosine triphosphate (GTP). This process is primarily initiated in
macrophages and dendritic cells upon stimulation by IFN-y.[1] The pathway involves a series of
enzymatic reactions, with GTP cyclohydrolase | (GCH1) being the rate-limiting enzyme.[5]

The key enzymatic steps are:

e GTP cyclohydrolase | (GCH1): This enzyme catalyzes the conversion of GTP to 7,8-
dihydroneopterin triphosphate. The reaction involves the hydrolytic opening of the imidazole
ring of GTP.[6][7]

e 6-pyruvoyltetrahydropterin synthase (PTPS): This enzyme converts 7,8-dihydroneopterin
triphosphate to 6-pyruvoyltetrahydropterin. This reaction includes the elimination of the
triphosphate group and a stereospecific reduction.[8][9]

o Sepiapterin reductase (SPR): In the subsequent step of the BH4 pathway, sepiapterin
reductase catalyzes the NADPH-dependent reduction of an intermediate to form
dihydrobiopterin, a precursor to BH4.[10][11]

L-(-)-Neopterin is formed non-enzymatically from 7,8-dihydroneopterin triphosphate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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